2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide

• IUPAC Name: 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C20H20N4O3/c1-2-27-17-5-3-16(4-6-17)18-11-20(26)24(14-23-18)13-19(25)22-12-15-7-9-21-10-8-15/h3-11,14H,2,12-13H2,1H3,(H,22,25)
• InChI Key: YXDBEKIPOXKIJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCC3=CC=NC=C3
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

The compound “2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide” is a complex organic molecule that contains several functional groups and structural features, including a pyrimidine ring, an ethoxyphenyl group, and a pyridinylmethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an ethoxyphenyl group, which is a phenyl ring (a variant of a benzene ring) with an ethoxy group (–O–CH2CH3) attached.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the amide group (–CONH2) could undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals.

Scientific Research Applications

Pain Management

. Researchers have investigated its analgesic properties, aiming to develop novel pharmaceutical substances that can alleviate pain effectively.

Inflammatory Conditions

Inflammation plays a crucial role in various diseases. . These derivatives may modulate inflammatory pathways, making them promising candidates for managing conditions like arthritis, colitis, and other inflammatory disorders.

T-Cell-Mediated Autoimmune Diseases

T-cell-mediated autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis, involve dysregulated immune responses. . Researchers are investigating its immunomodulatory properties to develop targeted therapies.

Anemia Treatment

Anemia, characterized by reduced red blood cell production or function, affects millions worldwide. . These investigations aim to identify potential treatments for anemia.

Cancer Research

. Researchers explore its anti-proliferative and cytotoxic effects against cancer cells. By understanding its mechanisms of action, they hope to develop novel chemotherapeutic agents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically involves binding to specific proteins or other biomolecules. Without specific studies, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

Without specific toxicity studies, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further studies to determine its physical and chemical properties, its biological activity, and its potential applications. This could include in vitro and in vivo studies, as well as computational modeling.